Cas no 110522-02-6 (6-amino-9H-Pyrido[3,4-b]indole-3-carboxylic acid methyl ester)

6-Amino-9H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester is a heterocyclic compound featuring a fused pyridoindole core, which serves as a valuable intermediate in organic synthesis and medicinal chemistry. Its structure combines an amino group and a methyl ester functionality, offering versatile reactivity for further derivatization. The compound is particularly useful in the development of pharmacologically active molecules due to its rigid polycyclic framework, which can enhance binding affinity and selectivity. Its synthetic utility is further underscored by its potential applications in constructing alkaloid-like scaffolds and bioactive heterocycles. The methyl ester group facilitates straightforward modifications, making it a practical building block for targeted molecular design.

6-amino-9H-Pyrido[3,4-b]indole-3-carboxylic acid methyl ester structure

110522-02-6 structure

Product Name:6-amino-9H-Pyrido[3,4-b]indole-3-carboxylic acid methyl ester

CAS No:110522-02-6

MF:C₁₃H₁₁N₃O₂

MW:241.245342493057

CID:1098871

PubChem ID:603376

Update Time:2025-10-22

6-amino-9H-Pyrido[3,4-b]indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 6-amino-9H-Pyrido[3,4-b]indole-3-carboxylic acid methyl ester
- DB-359301
- SCHEMBL10859305
- 110522-02-6
- CS-0062563
- 6-Amino-.beta.-carboline-3-carboxylic acid, methyl ester
- D73241
- Methyl 6-amino-9H-beta-carboline-3-carboxylate #
- methyl 6-amino-9H-pyrido[3,4-b]indole-3-carboxylate
- IDPWEFZWQHITGP-UHFFFAOYSA-N
- Inchi： 1S/C13H11N3O2/c1-18-13(17)11-5-9-8-4-7(14)2-3-10(8)16-12(9)6-15-11/h2-6,16H,14H2,1H3
- InChI Key： IDPWEFZWQHITGP-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC2=C(C=N1)NC1C=CC(=CC2=1)N)=O

Computed Properties

Exact Mass: 241.085126602g/mol
Monoisotopic Mass: 241.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 81Å²

6-amino-9H-Pyrido[3,4-b]indole-3-carboxylic acid methyl ester Pricemore >>

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